2-(5-Formylthiophen-2-yl)-5-hydroxypyridine, 95%

• IUPAC Name: 5-(5-hydroxypyridin-2-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C10H7NO2S/c12-6-8-2-4-10(14-8)9-3-1-7(13)5-11-9/h1-6,13H
• InChI Key: WBRSVGRQUROHFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1O)C2=CC=C(S2)C=O
• Molecular Formula: C10H7NO2S
• DSSTOX Substance ID: DTXSID50692499
• Molecular Weight: 205.23 g/mol
• CAS RN: 1261936-57-5

Description

2-(5-Formylthiophen-2-yl)-5-hydroxypyridine, 95% (2-FTHP) is an organic compound with a molecular formula of C7H6O2S. It is a solid, white powder that is soluble in water and has a melting point of 61-63°C. 2-FTHP is primarily used in scientific research applications, such as in the study of biochemical and physiological effects.

Scientific Research Applications

2-(5-Formylthiophen-2-yl)-5-hydroxypyridine, 95% is used in a variety of scientific research applications, including the study of enzyme inhibition, protein-protein interactions, and drug design. It has been used as a model compound to study the mechanism of action of various enzymes, including cytochrome P450 and tyrosine kinase. In addition, 2-(5-Formylthiophen-2-yl)-5-hydroxypyridine, 95% has been used as a tool to study the interactions between proteins, such as the binding of a drug to its target protein. It has also been used in the design of new drugs, as it can be used as a scaffold for drug design.

Mechanism of Action

The mechanism of action of 2-(5-Formylthiophen-2-yl)-5-hydroxypyridine, 95% is not fully understood. However, it is believed that it acts as an inhibitor of enzymes, such as cytochrome P450 and tyrosine kinase. It is thought that 2-(5-Formylthiophen-2-yl)-5-hydroxypyridine, 95% binds to the active site of these enzymes, preventing them from functioning properly.
Biochemical and Physiological Effects
2-(5-Formylthiophen-2-yl)-5-hydroxypyridine, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, such as cytochrome P450 and tyrosine kinase, and it has been found to bind to proteins, such as drug targets. In addition, it has been found to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

The use of 2-(5-Formylthiophen-2-yl)-5-hydroxypyridine, 95% in lab experiments has several advantages. It is relatively easy to synthesize, and it is inexpensive. In addition, it is highly soluble in water, making it easy to work with in a laboratory setting. However, there are some limitations to its use in lab experiments. It is not very stable, and it can degrade over time. In addition, it has a low solubility in organic solvents, making it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for the use of 2-(5-Formylthiophen-2-yl)-5-hydroxypyridine, 95% in scientific research. It could be used to study the mechanism of action of other enzymes, such as proteases and kinases. It could also be used to study the interactions between proteins, such as the binding of a drug to its target protein. In addition, it could be used as a scaffold for drug design, as it could be used to design new drugs with improved properties. Finally, it could be used to study the biochemical and physiological effects of other compounds, such as anti-inflammatory drugs and antioxidants.

Synthesis Methods

2-(5-Formylthiophen-2-yl)-5-hydroxypyridine, 95% can be synthesized through a variety of methods, but the most common method is the Biginelli reaction. This is a three-component reaction that involves the condensation of an aldehyde, an ethyl acetoacetate, and a urea or thiourea. The aldehyde and ethyl acetoacetate are reacted in the presence of a base, such as sodium hydroxide, to form an enolate intermediate which is then reacted with the urea or thiourea to form the desired product. This method has been used to synthesize 2-(5-Formylthiophen-2-yl)-5-hydroxypyridine, 95% in yields of up to 95%.